Cas no 603-85-0 (2-Amino-3-nitrophenol)

• Product name: 2-Amino-3-nitrophenol
• CAS No: 603-85-0
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD00010875
• CID: 38732
• PubChem ID: 24857893

2-Amino-3-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-nitrophenol
• 1-hydroxy-2-amino-3-nitrobenzene
• 2-amino-3-nitorophenol
• 2-amino-3-nitro-phenol
• 2-AMINO-3-NITROPHENOL PURUM,BROWN-RED
• 2-Hydroxy-6-nitroaniline
• 3-hydroxy-2-amino-nitrobenzene
• 3-Nitro-2-aminophenol
• amino-nitro-phenol
• EINECS 210-060-1
• Phenol,2-amino-3-nitro
• 2-Amino-3-hydroxynitrobenzene

• MDL： MFCD00010875
• Inchi： 1S/C6H6N2O3/c7-6-4(8(10)11)2-1-3-5(6)9/h1-3,9H,7H2
• InChI Key： KUCWUAFNGCMZDB-UHFFFAOYSA-N
• SMILES： NC1=C(O)C=CC=C1N(=O)=O
• BRN： 2804307

Computed Properties

• Exact Mass: 154.03800
• Monoisotopic Mass: 154.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 10
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 92.1A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.3617 (estimate)
• Melting Point: 212-213 °C (lit.)
• Boiling Point: 315.8°C at 760 mmHg
• Flash Point: 144.8℃
• Refractive Index: 1.6890 (rough estimate)
• PSA: 92.07000
• LogP: 1.98700
• Solubility: Not available

2-Amino-3-nitrophenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Safety Term：S26;S36

2-Amino-3-nitrophenol Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Amino-3-nitrophenol

2-Amino-3-Nitrophenol: A Comprehensive Overview

2-Amino-3-nitrophenol, also known by its CAS registry number CAS No. 603-85-0, is a chemical compound with the molecular formula C6H7N3O2. This compound is an aromatic amine derivative and has been extensively studied for its unique properties and applications in various fields. The molecule consists of a phenol ring substituted with an amino group at the 2-position and a nitro group at the 3-position, which imparts it with distinct chemical reactivity and biological activity.

The synthesis of 2-amino-3-nitrophenol typically involves nitration of phenol derivatives followed by selective reduction or substitution reactions. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing both time and energy consumption while maintaining high yields.

2-Amino-3-nitrophenol has garnered significant attention due to its potential applications in pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel anti-inflammatory agents and antioxidants. Its ability to modulate cellular signaling pathways makes it a promising candidate for drug discovery programs targeting chronic diseases such as cancer and neurodegenerative disorders.

In the field of agrochemistry, 2-amino-3-nitrophenol has been investigated for its pesticidal properties. Researchers have found that this compound exhibits potent activity against a variety of agricultural pests, including insects and fungi. Moreover, its biodegradability has been assessed to ensure minimal environmental impact, making it a sustainable alternative to conventional pesticides.

The electronic properties of 2-amino-3-nitrophenol make it an interesting candidate for applications in materials science. Recent studies have explored its use in the development of advanced materials such as conductive polymers and sensors. The compound's ability to undergo redox reactions under specific conditions has been leveraged to create innovative electronic devices with potential applications in energy storage and sensing technologies.

In terms of environmental impact, 2-amino-3-nitrophenol has been studied for its behavior in aqueous environments. Research indicates that it undergoes rapid degradation under UV light, which is crucial for understanding its fate in natural water systems. This knowledge is essential for developing strategies to mitigate any potential ecological risks associated with its use.

The toxicological profile of 2-amino-3-nitrophenol has also been extensively evaluated. Acute and chronic toxicity studies have provided insights into its safety profile, which is critical for regulatory approval in various industries. Recent findings suggest that while the compound exhibits moderate toxicity at high doses, it poses minimal risk at concentrations typically encountered in industrial or agricultural settings.

In conclusion, 2-amino-3-nitrophenol (CAS No. 603-85-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a valuable tool in modern chemistry. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic and industrial settings.